Cas no 1339541-65-9 (5-(2-Methylfuran-3-yl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(2-Methylfuran-3-yl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 1339541-65-9
• MF: C₈H₆N₂O₄
• MW: 194.144241809845
• CID: 5699780
• PubChem ID: 63382859
• Update Time: 2025-05-23

5-(2-Methylfuran-3-yl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1339541-65-9
• EN300-1119974
• 5-(2-methylfuran-3-yl)-1,2,4-oxadiazole-3-carboxylic acid
• 5-(2-methylfuran-3-yl)-1,2,4-oxadiazole-3-carboxylicacid
• AKOS012689086
• 1,2,4-Oxadiazole-3-carboxylic acid, 5-(2-methyl-3-furanyl)-
• 5-(2-Methylfuran-3-yl)-1,2,4-oxadiazole-3-carboxylic acid

• Inchi： 1S/C8H6N2O4/c1-4-5(2-3-13-4)7-9-6(8(11)12)10-14-7/h2-3H,1H3,(H,11,12)
• InChI Key： QHDMSJQCHWHYGW-UHFFFAOYSA-N
• SMILES： O1C=CC(C2=NC(C(=O)O)=NO2)=C1C

Computed Properties

• Exact Mass: 194.03275668g/mol
• Monoisotopic Mass: 194.03275668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 89.4Ų

Experimental Properties

• Density: 1.432±0.06 g/cm3(Predicted)
• Boiling Point: 395.2±52.0 °C(Predicted)
• pka: 2.71±0.10(Predicted)

Additional information on 5-(2-Methylfuran-3-yl)-1,2,4-oxadiazole-3-carboxylic acid

5-(2-Methylfuran-3-yl)-1,2,4-Oxadiazole-3-carboxylic Acid: A Comprehensive Overview

5-(2-Methylfuran-3-yl)-1,2,4-Oxadiazole-3-carboxylic Acid (CAS No. 1339541-65-9) is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of oxadiazoles, which are heterocyclic aromatic compounds known for their versatile reactivity and stability. The presence of the 2-methylfuran substituent adds unique electronic and steric properties to the molecule, making it a valuable compound in research and development.

The structure of 5-(2-Methylfuran-3-yl)-1,2,4-Oxadiazole-3-carboxylic Acid is characterized by a fused ring system consisting of an oxadiazole ring and a furan ring. The oxadiazole moiety is a five-membered ring containing two nitrogen atoms and one oxygen atom, while the furan ring introduces aromaticity and additional functional groups. This combination results in a molecule with both electron-withdrawing and electron-donating groups, which can be exploited in various chemical reactions.

Recent studies have highlighted the potential of 5-(2-Methylfuran-3-yl)-1,2,4-Oxadiazole-3-carboxylic Acid in drug discovery. Researchers have investigated its ability to act as a precursor for bioactive compounds, particularly in the development of anti-tumor agents. The compound's unique electronic properties make it an ideal candidate for modifying existing drugs to enhance their efficacy and selectivity.

In addition to its role in pharmaceuticals, 5-(2-Methylfuran-3-yl)-1,2,4-Oxadiazole-3-carboxylic Acid has shown promise in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the synthesis of novel materials for electronic applications. For instance, recent research has demonstrated its potential as a building block for metal-organic frameworks (MOFs), which are widely used in gas storage and catalysis.

The synthesis of 5-(2-Methylfuran-3-yl)-1,2,4-Oxadiazole-3-carboxylic Acid involves a multi-step process that typically begins with the preparation of the furan derivative. The key steps include nucleophilic substitution reactions and cyclization processes that yield the final product. Researchers have optimized these steps to improve yield and purity, making the compound more accessible for large-scale applications.

One of the most exciting developments involving 5-(2-Methylfuran-3-yl)-1,2,4-Oxadiazole-3-carboxylic Acid is its application in agrochemicals. Studies have shown that derivatives of this compound exhibit potent anti-fungal activity, making them promising candidates for developing new pesticides. This is particularly significant given the increasing demand for sustainable agricultural practices that minimize environmental impact.

Moreover, 5-(2-Methylfuran-3-yl)-1,2,4-Oxadiazole-3-carboxylic Acid has been explored as a component in advanced sensor technologies. Its ability to undergo reversible redox reactions makes it suitable for use in electrochemical sensors designed to detect trace amounts of analytes such as heavy metals or organic pollutants. This application underscores its versatility across different scientific disciplines.

In conclusion, 5-(2-Methylfuran-3-yli)-1